Cas no 2227206-11-1 (4-chloro-7-fluoropyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 4-chloro-7-fluoropyrrolo[2,1-f][1,2,4]triazine
• CAS No: 2227206-11-1
• MF: C₆H₃ClFN₃
• MW: 171.559522867203
• CID: 4642085
• Update Time: 2025-10-24

4-chloro-7-fluoropyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine, 4-chloro-7-fluoro-
• 4-chloro-7-fluoropyrrolo[2,1-f][1,2,4]triazine

• Inchi： 1S/C6H3ClFN3/c7-6-4-1-2-5(8)11(4)10-3-9-6/h1-3H
• InChI Key： WJVSMKWNBQFSNX-UHFFFAOYSA-N
• SMILES： N12C(F)=CC=C1C(Cl)=NC=N2

Additional information on 4-chloro-7-fluoropyrrolo[2,1-f][1,2,4]triazine

Comprehensive Overview of 4-Chloro-7-fluoropyrrolo[2,1-f][1,2,4]triazine (CAS No. 2227206-11-1): Properties, Applications, and Research Insights

The compound 4-chloro-7-fluoropyrrolo[2,1-f][1,2,4]triazine (CAS No. 2227206-11-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a fused pyrrolo-triazine derivative, it combines the reactivity of chloro and fluoro substituents, making it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug discovery platforms.

Recent trends in medicinal chemistry highlight the growing demand for fluorinated heterocycles, with 4-chloro-7-fluoropyrrolo[2,1-f][1,2,4]triazine emerging as a key building block. Its CAS number 2227206-11-1 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening workflows. The compound’s logP and hydrogen bonding capacity align with Lipinski’s Rule of Five, a recurring search term among computational chemists optimizing drug-like properties.

From a synthetic perspective, the pyrrolo[2,1-f][1,2,4]triazine core offers regioselective functionalization opportunities. The 4-chloro group facilitates nucleophilic aromatic substitution (SNAr), while the 7-fluoro moiety enhances metabolic stability—a hot topic in ADME/Tox prediction studies. Patent literature reveals its use in anticancer lead optimization, correlating with rising Google searches for "next-generation heterocyclic anticancer agents."

Environmental and green chemistry applications are also explored, as the compound’s halogenated structure fits into catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura). This aligns with industry searches for "sustainable heterocycle synthesis." Analytical methods like HPLC-MS and NMR (frequently searched techniques) confirm its purity, with characteristic 19F NMR shifts at ~-120 ppm.

In material science, the triazine ring’s electron-deficient nature makes CAS 2227206-11-1 a candidate for organic electronic materials, a trending topic in OLED research. Its thermal stability (confirmed by TGA-DSC) meets requirements for high-performance polymers, another frequently searched term.

Regulatory databases classify this compound as non-hazardous under standard handling conditions, addressing common queries about "safe heterocyclic intermediates." Storage recommendations (-20°C under argon) and compatibility with automated synthesis platforms further enhance its utility in modern labs.

Ongoing studies investigate its structure-activity relationships (SAR) in fragment-based drug design, a popular subject in AI-aided molecular modeling forums. The 2227206-11-1 CAS registry ensures traceability, critical for reproducibility—a major concern in open science initiatives.